Cas no 70741-83-2 (2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-)

• Product Name: 2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-
• CAS No: 70741-83-2
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 546763
• PubChem ID: 71404873
• Update Time: 2025-04-19

2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-
• 4-[2-hydroxyethyl(methyl)amino]-4-oxobut-2-enoic acid
• DTXSID40825693
• AKOS030240823
• 4-[(2-Hydroxyethyl)(methyl)amino]-4-oxobut-2-enoic acid
• 70741-83-2
• SCHEMBL4859222

• Inchi： 1S/C7H11NO4/c1-8(4-5-9)6(10)2-3-7(11)12/h2-3,9H,4-5H2,1H3,(H,11,12)
• InChI Key： UBJZAFIBUDSNOV-UHFFFAOYSA-N
• SMILES： OCCN(C(C=CC(=O)O)=O)C

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84